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Compound of Interest

Compound Name: 2-Phenylpropyl tosylate

Cat. No.: B15315316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2-Phenylpropyl p-toluenesulfonate (also known as 2-phenylpropyl tosylate). The

information presented is curated from scientific literature and chemical databases to support

research and development activities.

Core Physical Properties
Quantitative data for 2-Phenylpropyl tosylate is limited in publicly available literature. The

following table summarizes the available information. It is important to note that some data

pertains to a specific enantiomer, (R)-(+)-2-Phenylpropyl p-toluenesulfonate.

Property Value Source

Molecular Formula C₁₆H₁₈O₃S [1]

Molecular Weight 290.38 g/mol Calculated

Density (calculated) 1.28 g/cm³ [1]

Crystal System Monoclinic [1]

Space Group P2₁ [1]
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Note: Comprehensive data regarding melting point, boiling point, and solubility for 2-
Phenylpropyl tosylate are not readily available in the surveyed literature.

Synthesis and Characterization
2-Phenylpropyl tosylate is typically synthesized from its corresponding alcohol, 2-phenyl-1-

propanol, by reaction with p-toluenesulfonyl chloride in the presence of a base, such as

pyridine. This reaction is a standard method for converting a poor leaving group (hydroxyl) into

an excellent leaving group (tosylate), facilitating subsequent nucleophilic substitution reactions.

Experimental Protocol: Synthesis of (R)-(+)-2-
Phenylpropyl p-toluenesulfonate[1]
A detailed experimental protocol for the synthesis is described in the literature. The following is

a summary of the likely procedure based on the synthesis of similar tosylates:

Dissolution: (R)-(-)-2-Phenylpropanol is dissolved in a suitable anhydrous solvent, such as

pyridine or dichloromethane, and cooled in an ice bath.

Addition of Tosyl Chloride: p-Toluenesulfonyl chloride is added portion-wise to the cooled

solution while maintaining the temperature at or below 0°C.

Reaction: The reaction mixture is stirred at a low temperature for several hours and then

allowed to warm to room temperature to ensure complete reaction.

Workup: The reaction is quenched by the addition of cold acid (e.g., HCl). The organic layer

is separated, washed with water and brine, and dried over an anhydrous salt (e.g., Na₂SO₄).

Purification: The crude product is purified by a suitable method, such as flash

chromatography on silica gel, to yield the pure 2-phenylpropyl tosylate.

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of 2-
Phenylpropyl tosylate.

¹H NMR Spectroscopy
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A publication by Gallardo and Russo provides partial ¹H NMR data for (R)-(+)-2-Phenylpropyl p-

toluenesulfonate. The reported chemical shifts are:

δ 3.0 (m, 1H, CH)

δ 4.1 (d, 2H, J = 7 Hz, CH₂)

δ 7.3 (s, 5H, Ar)[1]

A full, detailed interpretation of the ¹H NMR spectrum would further elucidate the structure.

¹³C NMR Spectroscopy
While specific ¹³C NMR data for 2-Phenylpropyl tosylate was not found in the searched

literature, expected chemical shifts can be predicted based on the structure and data from

similar compounds. Key expected signals would include those for the aromatic carbons, the

carbons of the propyl chain, the methyl group of the tosyl moiety, and the carbon attached to

the oxygen of the tosylate group.

Infrared (IR) Spectroscopy
No specific IR spectrum for 2-Phenylpropyl tosylate was found. However, a typical IR

spectrum for this compound would exhibit characteristic absorption bands for:

S=O stretching (sulfonate group): Strong absorptions around 1350 cm⁻¹ and 1175 cm⁻¹.

C-O stretching (ester linkage): A strong absorption in the region of 1190-1170 cm⁻¹.

Aromatic C-H stretching: Absorptions above 3000 cm⁻¹.

Aromatic C=C stretching: Absorptions in the 1600-1450 cm⁻¹ region.

Aliphatic C-H stretching: Absorptions just below 3000 cm⁻¹.

Reaction Pathways and Logical Relationships
The synthesis of 2-Phenylpropyl tosylate from 2-phenyl-1-propanol is a key reaction. The

primary utility of this tosylate is as an intermediate in nucleophilic substitution and elimination

reactions, owing to the excellent leaving group ability of the tosylate anion.
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Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 2-Phenylpropyl
tosylate.

Synthesis of 2-Phenylpropyl Tosylate
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Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Phenylpropyl Tosylate.

This technical guide has synthesized the currently available information on the physical

properties of 2-Phenylpropyl tosylate. Further experimental work is required to fully

characterize this compound. The provided data and protocols can serve as a valuable resource

for researchers and professionals in the fields of organic synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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